1-(3-Nitropyridin-2-yl)pyrrolidin-3-yl 3-phenylprop-2-ynoate

• CAS No.: 833452-30-5
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol
• IUPAC Name: [1-(3-nitropyridin-2-yl)pyrrolidin-3-yl] 3-phenylprop-2-ynoate
• InChI: InChI=1S/C18H15N3O4/c22-17(9-8-14-5-2-1-3-6-14)25-15-10-12-20(13-15)18-16(21(23)24)7-4-11-19-18/h1-7,11,15H,10,12-13H2
• InChI Key: KJNKGRZAPUASFE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC(=O)C#CC2=CC=CC=C2)C3=C(C=CC=N3)[N+](=O)[O-]

Description

1-(3-Nitropyridin-2-yl)pyrrolidin-3-yl 3-phenylprop-2-ynoate is a complex organic compound that features a pyrrolidine ring, a nitropyridine moiety, and a phenylprop-2-ynoate group

Preparation Methods

The synthesis of 1-(3-Nitropyridin-2-yl)pyrrolidin-3-yl 3-phenylprop-2-ynoate typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts and specific solvents to ensure high yield and purity .

Chemical Reactions Analysis

1-(3-Nitropyridin-2-yl)pyrrolidin-3-yl 3-phenylprop-2-ynoate can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents like lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitropyridine moiety.

Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and alcohol.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme interactions and inhibition.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Nitropyridin-2-yl)pyrrolidin-3-yl 3-phenylprop-2-ynoate involves its interaction with specific molecular targets. The nitropyridine moiety can interact with enzymes or receptors, potentially inhibiting their activity. The pyrrolidine ring can enhance the binding affinity and specificity of the compound .

Comparison with Similar Compounds

Similar compounds include other pyrrolidine derivatives and nitropyridine-containing molecules. Compared to these, 1-(3-Nitropyridin-2-yl)pyrrolidin-3-yl 3-phenylprop-2-ynoate is unique due to its combination of functional groups, which can provide distinct chemical and biological properties. Some similar compounds are:

• Pyrrolidine-2-one
• Pyrrolidine-2,5-diones
• Pyrrolizines .